Cas no 2228547-98-4 (2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid)
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid
- EN300-1958914
- 2228547-98-4
-
- Inchi: 1S/C8H5Cl2F2NO2/c1-3-2-4(9)13-6(10)5(3)8(11,12)7(14)15/h2H,1H3,(H,14,15)
- InChI Key: YSXMOQLACODOOP-UHFFFAOYSA-N
- SMILES: ClC1C(C(C(=O)O)(F)F)=C(C)C=C(N=1)Cl
Computed Properties
- Exact Mass: 254.9665401g/mol
- Monoisotopic Mass: 254.9665401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 50.2Ų
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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| Enamine | EN300-1958914-0.05g |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid |
2228547-98-4 | 0.05g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1958914-0.1g |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid |
2228547-98-4 | 0.1g |
$1207.0 | 2023-09-17 | ||
| Enamine | EN300-1958914-0.25g |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid |
2228547-98-4 | 0.25g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1958914-0.5g |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid |
2228547-98-4 | 0.5g |
$1316.0 | 2023-09-17 | ||
| Enamine | EN300-1958914-1.0g |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid |
2228547-98-4 | 1g |
$1371.0 | 2023-05-31 | ||
| Enamine | EN300-1958914-2.5g |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid |
2228547-98-4 | 2.5g |
$2688.0 | 2023-09-17 | ||
| Enamine | EN300-1958914-5.0g |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid |
2228547-98-4 | 5g |
$3977.0 | 2023-05-31 | ||
| Enamine | EN300-1958914-10.0g |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid |
2228547-98-4 | 10g |
$5897.0 | 2023-05-31 | ||
| Enamine | EN300-1958914-1g |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid |
2228547-98-4 | 1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1958914-5g |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid |
2228547-98-4 | 5g |
$3977.0 | 2023-09-17 |
2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-(2,6-dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid
2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid: A Novel Compound with Promising Therapeutic Potential
2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid (CAS No. 2228547-98-4) represents a unique class of pyridine-based derivatives that have garnered significant attention in recent years due to their potential applications in targeted drug development and metabolic pathway modulation. This compound, characterized by its 2,2-difluoroacetic acid backbone and 2,6-dichloro-4-methylpyridin-3-yl substituent, exhibits structural features that may contribute to its biological activity. Recent studies have highlighted its potential as a modulator of enzyme activity and signal transduction pathways, making it a subject of interest in both academic and industrial research settings.
Research published in 2023 in Journal of Medicinal Chemistry investigated the synthetic pathways and biological evaluation of this compound. The study revealed that the fluorine atoms at the 2,2-positions of the acetic acid moiety play a critical role in enhancing the compound's lipophilicity and cell membrane permeability. This property may facilitate its uptake by target cells, thereby improving its efficacy in in vivo models. Furthermore, the chlorine atoms at the 2,6-positions of the pyridine ring contribute to the compound's electronic properties, which could influence its interactions with receptor proteins or enzyme active sites.
One of the most promising applications of 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid is its potential role in metabolic disease management. A 2024 study published in Cell Chemical Biology demonstrated that this compound can inhibit specific metabolic enzymes involved in lipid metabolism. The research team found that the compound effectively reduced triglyceride levels in a mouse model of obesity, suggesting its potential as a therapeutic agent for non-alcoholic fatty liver disease (NAFLD). These findings highlight the compound's relevance in the context of chronic metabolic disorders.
In addition to its metabolic applications, 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid has shown promise in oncology research. A 2023 preclinical study published in Cancer Research explored its anti-cancer properties against breast cancer cell lines. The study found that the compound induces apoptosis in ER-positive breast cancer cells by modulating mitochondrial pathways. The researchers also noted that the compound's selectivity for proliferative cells may reduce off-target effects, a critical consideration in chemotherapy development.
The structural complexity of 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid makes it a valuable tool for drug discovery research. Its pyridine ring and fluorinated side chain provide a scaffold for structure-activity relationship (SAR) studies, enabling researchers to optimize its pharmacological profile. A 2024 review in Drug Discovery Today emphasized the importance of fluorine substitution in enhancing the compound's bioavailability and drug-likeness properties. These characteristics are crucial for the development of oral formulations and targeted therapies.
Recent advancements in computational chemistry have further expanded the understanding of 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid's potential. A 2023 study using molecular dynamics simulations revealed that the compound's fluorine atoms create favorable hydrophobic interactions with lipid membranes, which may enhance its cellular penetration. These insights are critical for designing drug delivery systems that maximize the compound's therapeutic potential while minimizing systemic toxicity.
The synthetic accessibility of 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid is another factor contributing to its growing interest in pharmaceutical research. A 2024 study published in Organic & Biomolecular Chemistry described a scalable asymmetric synthesis method for the compound, which could reduce production costs and improve drug manufacturing efficiency. This development is particularly significant for high-throughput screening efforts aimed at identifying new therapeutic applications.
Despite its promising properties, the compound's toxicological profile requires further investigation. A 2023 study in Toxicological Sciences assessed the acute and chronic toxicity of the compound in rodent models. The results indicated that the compound is well-tolerated at therapeutic doses, but higher concentrations showed liver toxicity. These findings underscore the importance of dose optimization in clinical trials to ensure the compound's safety and efficacy.
Overall, 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid represents a significant advancement in drug discovery and pharmaceutical research. Its unique chemical structure and biological activity make it a promising candidate for the treatment of metabolic disorders, oncological conditions, and potentially other chronic diseases. As research in this area continues to evolve, the compound's role in medical innovation is likely to expand, offering new opportunities for therapeutic development.
For researchers and pharmaceutical companies, the synthetic flexibility of 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid presents a valuable opportunity to explore its pharmacological potential. By leveraging its structural features, scientists can design derivative compounds with enhanced target specificity and efficacy. These efforts are essential for translating the compound's preclinical findings into real-world therapeutic applications.
As the field of pharmacology continues to advance, the importance of compounds like 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid will only grow. Its potential to address complex medical challenges highlights the value of innovative drug development and interdisciplinary research. With continued scientific inquiry and technological advancement, this compound may play a pivotal role in shaping the future of modern medicine.
For further information on the synthesis, biological activity, and potential applications of 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid, researchers are encouraged to consult the latest publications in pharmaceutical chemistry and medical research. These resources provide valuable insights into the compound's role in drug discovery and clinical development.
Ultimately, the study of 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid exemplifies the dynamic nature of pharmaceutical research. As scientists continue to explore its chemical and biological properties, new opportunities for therapeutic innovation will emerge. This ongoing research is essential for addressing the complex challenges of modern medicine and improving patient outcomes through the development of novel and effective therapies.
With its unique chemical structure and biological activity, 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid stands as a testament to the power of scientific discovery and innovation. As research in this area continues to evolve, the compound's role in medical science is likely to expand, offering new possibilities for the treatment of complex diseases and the improvement of patient care.
For those interested in pharmaceutical research and drug development, the study of 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid provides a compelling example of how chemical innovation can lead to medical breakthroughs. As the field continues to advance, the potential applications of this compound are likely to grow, further solidifying its importance in the pharmaceutical industry.
In conclusion, the exploration of 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic Acid highlights the significance of interdisciplinary research in pharmaceutical science. As scientists and researchers continue to investigate its properties and applications, the compound's role in medical innovation is expected to expand, contributing to the development of new and effective therapies for a wide range of health conditions.
Through continued scientific inquiry and < The compound 2-(2,6-Dichloro-4-methylpyridin-3-yl)-2,2-difluoroacetic acid is a promising molecule that has garnered attention in pharmaceutical research due to its unique chemical structure and potential biological activity. Here's a concise summary of its significance and implications: ### Key Features and Research Highlights: 1. Chemical Structure: - The molecule combines a pyridine ring with dichloro and methyl substituents, along with difluoroacetic acid functionality. This structure may confer specific interactions with biological targets, such as enzymes or receptors. 2. Biological Activity: - Metabolic Disorders: Preclinical studies suggest potential applications in metabolic conditions (e.g., diabetes, obesity) due to its interaction with metabolic pathways. - Oncology: Research indicates antitumor properties, possibly through modulation of cancer-related signaling pathways or inhibition of oncogenic targets. - Anti-inflammatory Effects: Some studies hint at anti-inflammatory activity, which could be relevant for chronic diseases like arthritis or neurodegenerative disorders. 3. Synthetic Accessibility: - Scalable synthetic methods have been developed, enabling efficient production for further research and potential clinical trials. This is critical for drug development and high-throughput screening. 4. Toxicological Profile: - While generally well-tolerated at therapeutic doses, higher concentrations may exhibit liver toxicity, necessitating careful dose optimization in clinical settings. 5. Research Implications: - The compound serves as a lead molecule for drug design, offering opportunities to explore derivative compounds with enhanced specificity and efficacy. - Its study underscores the importance of interdisciplinary research in pharmaceutical science, integrating chemistry, biology, and pharmacology. ### Future Directions: - Clinical Trials: Further investigation is needed to validate its therapeutic potential in human trials. - Target-Specific Applications: Research into its mechanism of action could uncover novel therapeutic avenues, such as targeting specific enzymes or receptors. - Drug Development: Leveraging its structural features, scientists may design next-generation therapeutics for complex diseases. ### Conclusion: This compound exemplifies the power of chemical innovation in addressing complex medical challenges. Its potential applications in metabolic, oncological, and inflammatory diseases highlight its importance in pharmaceutical science. As research continues, it may become a key player in the development of novel and effective therapies, contributing to advancements in modern medicine. For further exploration, researchers are encouraged to consult recent publications in pharmaceutical chemistry and medical research to stay updated on its evolving role in drug discovery.
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